Cas no 203256-25-1 (Octakis(ammoniumpropyl)silsesquioxane octachloride)

• Product Name: Octakis(ammoniumpropyl)silsesquioxane octachloride
• CAS No: 203256-25-1
• MF: C₂₄H₇₂Cl₈N₈O₁₂Si₈
• MW: 1173.1829
• MDL: MFCD22628266
• CID: 5068557
• Update Time: 2026-03-01

Octakis(ammoniumpropyl)silsesquioxane octachloride Chemical and Physical Properties

Names and Identifiers

• Octakis(ammoniumpropyl)silsesquioxane octachloride
• Octakis(3-aminopropyl)octasilsesquioxane octahydrochloride

• MDL： MFCD22628266
• Inchi： 1S/C24H64N8O12Si8.8ClH/c25-9-1-17-45-33-46(18-2-10-26)36-49(21-5-13-29)38-47(34-45,19-3-11-27)40-51(23-7-15-31)41-48(35-45,20-4-12-28)39-50(37-46,22-6-14-30)43-52(42-49,44-51)24-8-16-32;;;;;;;;/h1-32H2;8*1H
• InChI Key： MLNPYKOHSBUQMX-UHFFFAOYSA-N
• SMILES： [Cl-].[Cl-].[Cl-].[Cl-].[Cl-].[Cl-].[Cl-].[Cl-].[Si]12(C([H])([H])C([H])([H])C([H])([H])[N+]([H])([H])[H])O[Si]3(C([H])([H])C([H])([H])C([H])([H])[N+]([H])([H])[H])O[Si]4(C([H])([H])C([H])([H])C([H])([H])[N+]([H])([H])[H])O[Si]5(C([H])([H])C([H])([H])C([H])([H])[N+]([H])([H])[H])O[Si](C([H])([H])C([H])([H])C([H])([H])[N+]([H])([H])[H])(O3)O[Si](C([H])([H])C([H])([H])C([H])([H])[N+]([H])([H])[H])(O[Si](C([H])([H])C([H])([H])C([H])([H])[N+]([H])([H])[H])(O5)O[Si](C([H])([H])C([H])([H])C([H])([H])[N+]([H])([H])[H])(O4)O1)O2

Computed Properties

• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 20
• Heavy Atom Count: 60
• Rotatable Bond Count: 24
• Complexity: 801
• Topological Polar Surface Area: 332

Additional information on Octakis(ammoniumpropyl)silsesquioxane octachloride

Introduction to Octakis(ammoniumpropyl)silsesquioxane Octachloride (CAS No. 203256-25-1)

Octakis(ammoniumpropyl)silsesquioxane octachloride, with the chemical formula CAS No. 203256-25-1, is a fascinating compound that has garnered significant attention in the field of advanced materials and nanotechnology. This organosilicon compound belongs to the class of silsesquioxanes, which are known for their unique structural properties and versatile applications. The presence of numerous ammoniumpropyl groups and chlorine atoms endows this material with exceptional reactivity and adaptability, making it a valuable component in various industrial and research applications.

The structure of Octakis(ammoniumpropyl)silsesquioxane octachloride consists of a silicon core surrounded by eight silicon atoms, each bonded to four oxygen atoms. The silicon atoms are further functionalized with ammoniumpropyl side chains and chlorine atoms, creating a highly reactive and multifunctional molecule. This intricate arrangement not only contributes to its chemical stability but also allows for a wide range of chemical modifications, making it an ideal candidate for use in polymerization reactions, surface modifications, and the development of novel nanomaterials.

In recent years, the applications of organosilicon compounds like Octakis(ammoniumpropyl)silsesquioxane octachloride have expanded significantly, particularly in the realm of nanotechnology and materials science. One of the most notable areas of research involves the use of these compounds as precursors for the synthesis of various functional materials. For instance, researchers have demonstrated that this compound can be used to create highly porous materials with tailored pore sizes and surface properties. These materials find applications in gas storage, separation technologies, and as catalysts in organic synthesis.

The reactivity of Octakis(ammoniumpropyl)silsesquioxane octachloride is particularly interesting when considering its potential use in polymer chemistry. The presence of both ammoniumpropyl and chlorine functionalities allows for facile incorporation into polymer backbones, leading to the development of novel polymers with enhanced thermal stability, mechanical strength, and chemical resistance. These polymers are being explored for use in high-performance coatings, adhesives, and composite materials that require exceptional durability under extreme conditions.

Recent studies have also highlighted the potential of Octakis(ammoniumpropyl)silsesquioxane octachloride in biomedical applications. The compound's ability to form stable nanoparticles makes it an attractive candidate for drug delivery systems. By functionalizing the surface of these nanoparticles with targeting ligands or therapeutic agents, researchers can develop highly effective drug delivery systems that exhibit improved bioavailability and reduced side effects. Furthermore, the biocompatibility of silsesquioxanes has been well-documented, which further enhances their suitability for biomedical applications.

The synthesis of Octakis(ammoniumpropyl)silsesquioxane octachloride is another area where significant advancements have been made. Traditional synthetic methods often involve complex multi-step reactions that require harsh conditions and generate substantial waste. However, recent innovations in synthetic chemistry have led to more efficient and environmentally friendly approaches. For example, catalytic methods have been developed that allow for the direct functionalization of silsesquioxanes under mild conditions, significantly reducing the environmental impact of the synthesis process.

The versatility of Octakis(ammoniumpropyl)silsesquioxane octachloride is further underscored by its role in electronic materials. The compound's unique electronic properties make it suitable for use in organic semiconductors and conductive polymers. By incorporating this silsesquioxane into thin films or bulk materials, researchers can develop devices with enhanced electrical conductivity and optical properties. These materials are being explored for use in flexible electronics, organic light-emitting diodes (OLEDs), and solar cells.

In conclusion, Octakis(ammoniumpropyl)silsesquioxane octachloride (CAS No. 203256-25-1) is a remarkable compound with a wide range of applications across multiple fields. Its unique structural features and reactivity make it an invaluable tool for researchers working in materials science, nanotechnology, polymer chemistry, and biomedical engineering. As our understanding of this compound continues to grow, it is likely that new applications will emerge, further solidifying its importance in modern science and industry.